3-(Diphenylmethylene)-1-{3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl}-2,5-pyrrolidinedione

• Molecular Formula: C31H33N3O3
• Molecular Weight: 495.6 g/mol
• IUPAC Name: 3-benzhydrylidene-1-[3-[4-(2-methoxyphenyl)piperazin-1-yl]propyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C31H33N3O3/c1-37-28-16-9-8-15-27(28)33-21-19-32(20-22-33)17-10-18-34-29(35)23-26(31(34)36)30(24-11-4-2-5-12-24)25-13-6-3-7-14-25/h2-9,11-16H,10,17-23H2,1H3
• InChI Key: FGEIPEJHLJEOQZ-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1N2CCN(CC2)CCCN3C(=O)CC(=C(C4=CC=CC=C4)C5=CC=CC=C5)C3=O

Description

3-(Diphenylmethylene)-1-{3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl}-2,5-pyrrolidinedione, also known as DPP-4 inhibitor, is a class of drugs commonly used to treat type 2 diabetes. This compound works by inhibiting the enzyme dipeptidyl peptidase-4 (DPP-4), which breaks down the hormone incretin. By inhibiting DPP-4, DPP-4 inhibitors increase the levels of incretin in the body, which in turn stimulates insulin secretion and lowers blood glucose levels.

Mechanism of Action

3-(Diphenylmethylene)-1-{3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl}-2,5-pyrrolidinedione inhibitors work by inhibiting the enzyme 3-(Diphenylmethylene)-1-{3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl}-2,5-pyrrolidinedione, which is responsible for breaking down the hormone incretin. Incretin stimulates insulin secretion and lowers blood glucose levels. By inhibiting 3-(Diphenylmethylene)-1-{3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl}-2,5-pyrrolidinedione, 3-(Diphenylmethylene)-1-{3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl}-2,5-pyrrolidinedione inhibitors increase the levels of incretin in the body, which in turn stimulates insulin secretion and lowers blood glucose levels.
Biochemical and Physiological Effects:
3-(Diphenylmethylene)-1-{3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl}-2,5-pyrrolidinedione inhibitors have been shown to have a number of biochemical and physiological effects, including:
1. Lowering blood glucose levels
2. Stimulating insulin secretion
3. Reducing inflammation
4. Improving endothelial function
5. Reducing oxidative stress
6. Improving lipid metabolism

Advantages and Limitations for Lab Experiments

One advantage of 3-(Diphenylmethylene)-1-{3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl}-2,5-pyrrolidinedione inhibitors in lab experiments is their specificity for the 3-(Diphenylmethylene)-1-{3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl}-2,5-pyrrolidinedione enzyme. This allows researchers to study the effects of inhibiting 3-(Diphenylmethylene)-1-{3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl}-2,5-pyrrolidinedione without affecting other enzymes or pathways. However, one limitation of 3-(Diphenylmethylene)-1-{3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl}-2,5-pyrrolidinedione inhibitors is their potential for off-target effects, which may complicate the interpretation of experimental results.

Future Directions

1. Development of more potent and selective 3-(Diphenylmethylene)-1-{3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl}-2,5-pyrrolidinedione inhibitors
2. Investigation of the long-term effects of 3-(Diphenylmethylene)-1-{3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl}-2,5-pyrrolidinedione inhibitors on cardiovascular function
3. Investigation of the effects of 3-(Diphenylmethylene)-1-{3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl}-2,5-pyrrolidinedione inhibitors on other metabolic pathways
4. Investigation of the potential use of 3-(Diphenylmethylene)-1-{3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl}-2,5-pyrrolidinedione inhibitors in the treatment of other diseases, such as Alzheimer's disease and cancer.
5. Investigation of the effects of 3-(Diphenylmethylene)-1-{3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl}-2,5-pyrrolidinedione inhibitors on gut microbiota.
Conclusion:
3-(Diphenylmethylene)-1-{3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl}-2,5-pyrrolidinedione inhibitors are a promising class of drugs for the treatment of type 2 diabetes. These compounds work by inhibiting the enzyme 3-(Diphenylmethylene)-1-{3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl}-2,5-pyrrolidinedione, which increases the levels of incretin in the body and stimulates insulin secretion. 3-(Diphenylmethylene)-1-{3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl}-2,5-pyrrolidinedione inhibitors have a number of biochemical and physiological effects, including lowering blood glucose levels, reducing inflammation, and improving endothelial function. Further research is needed to fully understand the potential therapeutic applications of 3-(Diphenylmethylene)-1-{3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl}-2,5-pyrrolidinedione inhibitors and their long-term effects.

Synthesis Methods

The synthesis of 3-(Diphenylmethylene)-1-{3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl}-2,5-pyrrolidinedione inhibitors involves the reaction of a pyrrolidine-2,5-dione with a piperazine derivative. The reaction is typically carried out in the presence of a base and a suitable solvent, such as dimethylformamide (DMF) or N-methylpyrrolidone (NMP). The resulting product is then purified by column chromatography or recrystallization.

Scientific Research Applications

3-(Diphenylmethylene)-1-{3-[4-(2-methoxyphenyl)-1-piperazinyl]propyl}-2,5-pyrrolidinedione inhibitors have been extensively studied for their potential therapeutic applications in the treatment of type 2 diabetes. In addition to their glucose-lowering effects, these compounds have been shown to have beneficial effects on cardiovascular function, inflammation, and oxidative stress.